![molecular formula C13H16FN B1162967 5-Fluoropentylindole](/img/no-structure.png)
5-Fluoropentylindole
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Overview
Description
A wide variety of aminoalkylindole analogs are potent synthetic cannabinoids (CBs), including many of the JWH compounds. An alkyl chain of five carbons in length produces compounds with high affinity for both the central CB1 and the peripheral CB2 receptors. The addition of a terminal fluorine to the pentyl chain can further increase affinity for both CB receptors. 5-Fluoropentylindole is the base structure for a variety of synthetic CBs. A range of structures are commonly added to this base via a ketone linkage at the three position of the indole. The physiological and toxicological properties of this compound have not been evaluated. This product is intended for forensic and research applications.
Scientific Research Applications
Metabolic Profiling and Metabolite Identification :
- The metabolism of synthetic cannabinoids, including those with a 5-Fluoropentylindole structure, has been extensively studied. Metabolic profiling in human hepatocytes and liver microsomes revealed that this compound undergoes various biotransformations, including hydroxylation, ketone formation, carboxylation, and oxidative defluorination (Wohlfarth et al., 2015). Similar metabolic pathways have been observed for other synthetic cannabinoids, suggesting a pattern of biotransformation that is crucial for their detection in biological samples and understanding their pharmacodynamics (Wohlfarth et al., 2014).
Investigation in Forensic Toxicology :
- Forensic toxicology research has involved investigating the metabolism and presence of this compound derivatives in biological samples, such as urine and blood. This includes identifying specific metabolites that can serve as biomarkers for the consumption of substances containing this compound (Usui et al., 2018).
Pharmacokinetic Studies :
- The pharmacokinetics of this compound and its analogs are an area of research focus. Understanding how these substances are absorbed, metabolized, and excreted by the body is key to developing methods for their detection and understanding their potential toxicological effects (Yeter & Ozturk, 2019).
Clinical Implications and Toxicity Studies :
- Clinical studies often examine the potential toxic effects of this compound derivatives, particularly in relation to cardiovascular toxicity. This includes exploring the mechanisms of action that could lead to such toxicity and the implications for patient safety (Sara et al., 2018).
properties
Molecular Formula |
C13H16FN |
---|---|
Molecular Weight |
205.3 |
InChI |
InChI=1S/C13H16FN/c14-9-4-1-5-10-15-11-8-12-6-2-3-7-13(12)15/h2-3,6-8,11H,1,4-5,9-10H2 |
InChI Key |
CRRVPRNYXWCQPP-UHFFFAOYSA-N |
SMILES |
FCCCCCN1C=CC2=CC=CC=C21 |
synonyms |
1-(5-fluoropentyl)-1H-indole |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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